Cas no 885518-24-1 (6-Amino-1H-indole-4-carbonitrile)

• Product Name: 6-Amino-1H-indole-4-carbonitrile
• CAS No: 885518-24-1
• MF: C₉H₇N₃
• MW: 157.171981096268
• MDL: MFCD07357292
• CID: 711920
• PubChem ID: 24728021
• Update Time: 2024-12-09

6-Amino-1H-indole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1H-indole-4-carbonitrile
• 1H-Indole-4-carbonitrile,6-amino-
• 6-Amino-4-cyanoindole
• 6-Amino-1H-indole-4-carbonitrile (ACI)
• DB-058157
• 1H-Indole-4-carbonitrile,6-amino-(9CI)
• DTXSID20646106
• CS-0131080
• AKOS006284063
• SB15120
• E70367
• 885518-24-1
• AS-82201

• MDL： MFCD07357292
• Inchi： 1S/C9H7N3/c10-5-6-3-7(11)4-9-8(6)1-2-12-9/h1-4,12H,11H2
• InChI Key： FAZCSULILFKNOZ-UHFFFAOYSA-N
• SMILES： N#CC1C2=C(NC=C2)C=C(N)C=1

Computed Properties

• Exact Mass: 157.063997236g/mol
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 65.60000
• LogP: 2.20298